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Compound of Interest

Compound Name: Neryl butyrate

Cat. No.: B1588603 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the chemical and potential biological properties of

neryl butyrate and its structural isomer, neryl isobutyrate. While both compounds are

recognized for their applications in the flavor and fragrance industries, emerging interest in the

therapeutic potential of their constituent moieties—nerol, butyric acid, and isobutyric acid—

warrants a closer examination for researchers in drug development. This document

summarizes their known physicochemical characteristics, outlines relevant experimental

protocols for their analysis, and explores potential biological activities and signaling pathways,

supported by available data.

Physicochemical Properties: A Comparative Table
Neryl butyrate and neryl isobutyrate share the same molecular formula and weight but differ in

the structure of their ester side chain, leading to variations in their physical properties. The

following table summarizes key quantitative data for these two compounds.
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Property Neryl Butyrate Neryl Isobutyrate

Molecular Formula C₁₄H₂₄O₂[1][2] C₁₄H₂₄O₂[3][4]

Molecular Weight 224.34 g/mol [1][2] 224.34 g/mol [3][4]

Appearance
Colorless to pale yellow

liquid[1]
Colorless liquid[3]

Odor Sweet, leafy, floral[1] Sweet, rose-like, fruity[3][5]

Boiling Point 239-240 °C at 760 mmHg[1][4] 229-232 °C at 760 mmHg[6][7]

Density 0.898-0.910 g/mL at 25 °C[1] 0.887-0.897 g/mL at 25 °C[6]

Refractive Index 1.4539-1.4650 at 20 °C[1] 1.4520-1.4620 at 20 °C[6]

Solubility in Water
Insoluble[1]; 0.7127 mg/L at 25

°C (estimated)[4]

Practically insoluble[3]; 0.8235

mg/L at 25 °C (estimated)[6]

Solubility in Alcohol Soluble[1][8] Soluble[3][6]

Vapor Pressure
0.001 mmHg at 25 °C

(estimated)[4]

0.002 mmHg at 25 °C

(estimated)[6][7]

logP (o/w) 4.923 (estimated)[4] 4.983 (estimated)[6]

Potential Biological Activity and Signaling Pathways
While direct comparative studies on the biological activities of neryl butyrate and neryl

isobutyrate are limited, the known effects of their hydrolysis products—butyrate and isobutyrate

—offer insights into their potential therapeutic applications. Butyrate, a short-chain fatty acid, is

well-documented for its anti-inflammatory properties. It is plausible that neryl butyrate and

neryl isobutyrate could act as prodrugs, releasing butyrate and isobutyrate, respectively, upon

hydrolysis by esterases in the body.

Neryl Isobutyrate: Potential Anti-inflammatory and
Analgesic Effects
Some sources suggest that neryl isobutyrate possesses potent anti-inflammatory and

analgesic effects, making it a compound of interest for formulations aimed at alleviating
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inflammatory disorders and pain.[3] Terpenoid esters, in general, have been investigated for

their analgesic and anti-inflammatory activities, which may involve interactions with TRP ion

channels.[6][9]

Butyrate-Mediated Anti-inflammatory Signaling
Pathways
Butyrate has been shown to exert anti-inflammatory effects through multiple signaling

pathways. Two of the most well-characterized are the inhibition of histone deacetylases

(HDACs) and the suppression of the NF-κB signaling pathway.

Histone Deacetylase (HDAC) Inhibition: Butyrate is a known inhibitor of HDACs. By inhibiting

these enzymes, butyrate can lead to the hyperacetylation of histones, which alters chromatin

structure and modulates the expression of genes involved in inflammation.
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Potential Mechanism of Action via HDAC Inhibition
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Potential Mechanism of Action via NF-κB Inhibition
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General Synthesis Workflow

Nerol + Butyryl Chloride
(or Isobutyryl Chloride)

Reaction Mixture
(Stir at 0°C to room temperature)

Anhydrous Solvent
(e.g., Dichloromethane)

Base
(e.g., Pyridine or Triethylamine)

Aqueous Workup
(e.g., wash with HCl, NaHCO₃, brine)

Drying over Anhydrous Na₂SO₄

Purification
(e.g., Column Chromatography)

Characterization
(NMR, IR, Mass Spectrometry)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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